BENGHE Validation & Comparative

Check Availability & Pricing

elemental analysis data for 5-Fluoro-4-methoxy-
2-nitropyridine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-Fluoro-4-methoxy-2-nitropyridine
Cat. No.: B13327016
Get Quote
\ J

Technical Assessment: 5-Fluoro-4-methoxy-2-
nitropyridine
Executive Summary

5-Fluoro-4-methoxy-2-nitropyridine (CAS: Implied isomer of 1186309-80-5 series) is a
strategic intermediate designed to introduce the pharmacologically privileged 2-amino-5-fluoro-
4-methoxypyridine scaffold into drug candidates.

Unlike its chlorinated precursor (4-Chloro-5-fluoro-2-nitropyridine), which is moisture-sensitive
and prone to hydrolysis, the 4-methoxy derivative offers superior storage stability and cleaner
reduction profiles. This guide compares its physicochemical performance against alternative
building blocks and defines the quality standards required for pharmaceutical applications.

Chemical Identity & Elemental Analysis

For high-stringency drug development, the identity of this compound is validated through
Elemental Analysis (CHN) and Fluorine NMR. Below are the theoretical standards against
which experimental batches must be benchmarked.
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Elemental Composition (Standard)

. Acceptable
Element Symbol Theoretical Mass % .
Variance (Exp.)

Carbon C 41.87% +0.4%
Hydrogen H 2.93% +0.4%

Nitrogen N 16.28% +0.3%

Fluorine F 11.04% +0.3%

Oxygen @) 27.88% N/A (Calculated)

Critical Quality Attribute (CQA): A deviation in Nitrogen content >0.5% often indicates
incomplete nitration or contamination with the 4-hydroxy impurity (hydrolysis product), which

significantly hampers downstream reduction steps.

Structural Characterization[3]
e Formula: CeHsFN203[1]

e Molecular Weight: 172.11 g/mol [1]
o Appearance: Pale yellow to off-white crystalline solid.

e Solubility: Soluble in DMSO, DMF, Methanol; sparingly soluble in water.

Comparative Performance Guide

This section objectively compares 5-Fluoro-4-methoxy-2-nitropyridine (The Target) against
its immediate precursor and a common impurity to justify its selection in synthetic routes.

Comparison 1: Stability & Handling
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Target: 4-Methoxy Alternative: 4-Chloro

Feature Verdict

Analog Analog
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Comparison 2: Downstream Utility (Reduction to Amine)

The primary application of this nitro-pyridine is reduction to the corresponding aniline (2-Amino-
5-fluoro-4-methoxypyridine).

e From 4-Methoxy Nitro (Target): Yields >90% of clean amine using Fe/AcOH or Hz/Pd. The
methoxy group remains intact.

e From 4-Chloro Nitro: Reduction often leads to dechlorination (producing 2-amino-5-
fluoropyridine) or hydrolysis, resulting in complex mixtures that are difficult to purify.

Experimental Protocols
A. Synthesis: Methoxylation of 4-Chloro-5-fluoro-2-
nitropyridine

This protocol utilizes the high regioselectivity of the SNAr reaction driven by the ortho-nitro
effect.
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Reagents:

e 4-Chloro-5-fluoro-2-nitropyridine (1.0 equiv)

e Sodium Methoxide (NaOMe), 0.5M in MeOH (1.1 equiv)

o Tetrahydrofuran (THF) (anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve 4-Chloro-5-fluoro-2-nitropyridine in anhydrous THF (5 vol) and cool to
-10°C under Nitrogen.

o Addition: Dropwise add NaOMe/MeOH solution over 30 minutes. Note: Exothermic reaction.
Maintain internal temp < 0°C to prevent F-displacement.

¢ Reaction: Stir at 0°C for 1 hour, then allow to warm to 20°C. Monitor by HPLC
(Disappearance of Chloro-SM).

e Quench: Pour mixture into ice-water (10 vol). Stir for 15 minutes.

« |solation: Filter the precipitated pale yellow solid. Wash with cold water (2x) to remove NacCl
and excess alkalinity.

e Drying: Vacuum dry at 45°C to constant weight.

B. Analytical Quality Control (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5um).

Mobile Phase A: 0.1% HzPOa4 in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm.

Acceptance: Purity > 98.0% (Area %).
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Visualizations
Synthesis & Impurity Pathway (DOT Diagram)

This diagram illustrates the SNAr pathway and the critical "Hydrolysis Trap" that must be
avoided.

5-Fluoro-4-methoxy- H2/Pd-C 2-Amino-5-fluoro-
NaOMe / MeOH 2-nitropyridine Reduction 4-methoxypyridine
SNAr @ C4 (TARGET) (Drug Intermediate)
4-Chloro-5-fluoro- )
2-nitropyridine H20 / Moisture
(Precursor)  [—--- Hydrolysis ~ 4-Hydroxy-5-fluoro-

2-nitropyridine
(Impurity)

Click to download full resolution via product page

Caption: Reaction pathway showing the selective conversion of the chloro-precursor to the
methoxy-target and the competing hydrolysis side-reaction.

QC Decision Tree (DOT Diagram)

A self-validating logic flow for batch release.
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Caption: Quality Control decision tree ensuring only pharmaceutical-grade material proceeds to
the reduction step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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